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Compound of Interest

Compound Name: 3-(Benzylamino)propanenitrile

Cat. No.: B032681

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties,
synthesis, and reactivity of 3-(Benzylamino)propanenitrile. The information is intended to
serve as a technical resource for professionals in research and development.

Core Chemical Properties

3-(Benzylamino)propanenitrile, also known as B-(Benzylamino)propionitrile, is a chemical
compound that serves as a versatile intermediate in organic synthesis.[1] Its structure
incorporates a benzylamine group and a nitrile functional group, making it a useful building
block for more complex molecules.

General and Physical Properties

The fundamental chemical and physical characteristics of 3-(Benzylamino)propanenitrile are
summarized below. These properties are crucial for its handling, storage, and application in
experimental settings.

Table 1: General Chemical Identifiers
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Property Value
CAS Number 706-03-6[1][2][3][4]
IUPAC Name 3-(benzylamino)propanenitrile[4]

Molecular Formula

C1oH12N2[1][3][4]

Molecular Weight

160.22 g/mol [1][2][3][4]

EC Number

211-890-7[2][4]

| MDL Number | MFCD00001955[1][2] |

Table 2: Physical and Spectroscopic Properties

Property Value
Appearance Clear Colorless Liquid[1]
Melting Point 70 °C[1][3]
- _ 276.13°C (rough estimate)[1]; 301.4°C at 760
Boiling Point
mmHg[3]
Density 1.024 g/mL at 25 °C[1][2]

Refractive Index (n20/D)

1.5308[1][2][3]

Flash Point

>110 °C (>230 °F)[1][3][5]

Solubility

Soluble in DMSO[1]

| Vapor Density | 5.52[5] |

Synthesis and Reactivity

3-(Benzylamino)propanenitrile is a key starting reagent for the synthesis of various organic

compounds, including chiral building blocks for biologically active molecules.[1][2]

Synthesis of 3-(Benzylamino)propanenitrile
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A common method for the synthesis of 3-(Benzylamino)propanenitrile involves the reaction of
benzylamine with acrylonitrile.

Benzylamine Acrylonitrile

Reaction Conditions
(e.g., Lipase catalyst or base)

ichael Addition

3-(Benzylamino)propanenitrile

Click to download full resolution via product page

Caption: General synthesis workflow for 3-(Benzylamino)propanenitrile.

Reactivity: Aza-Type Michael Reaction

3-(Benzylamino)propanenitrile readily participates in aza-type Michael reactions. For
instance, it reacts with 1-hydroxymethyl-5-methyl-1H-pyrazole-3-carboxylic acid ethyl ester
under mild conditions.[1][2] This reactivity makes it a valuable precursor for creating more
complex nitrogen-containing heterocyclic compounds.[2]

Experimental Protocols

Detailed methodologies are essential for the successful application of 3-
(Benzylamino)propanenitrile in a laboratory setting.

Protocol 1: General Synthesis of N-Substituted
Aminonitriles

This protocol outlines a general procedure for the synthesis of derivatives from 3-
(Benzylamino)propanenitrile, which can be adapted from similar syntheses.[6]
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Preparation: To a solution of sodium hydride (1.2 mmol) in dry N,N-dimethylformamide (DMF,
4 mL) at 0 °C, add 3-(Benzylamino)propanenitrile (0.88 mmol) in 2 mL of dry DMF.

Stirring: Allow the mixture to stir at 25 °C for 30 minutes.

Addition: Cool the reaction mixture back to 0 °C and slowly add a bromine-containing
compound (e.g., an alkyl or aryl bromide) (0.97 mmol).

Reaction: Continue stirring the mixture for 16 hours at 25 °C.

Quenching and Extraction: Quench the reaction with ice water and extract the product with
ethyl acetate (3 x 30 mL).

Concentration: Concentrate the combined organic layers to yield the crude product, which
can be used in subsequent steps without further purification.[6]
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Caption: Experimental workflow for the synthesis of N-substituted derivatives.

Spectroscopic Data

Spectroscopic analysis is critical for the characterization and purity assessment of 3-

(Benzylamino)propanenitrile.

Table 3: Available Spectroscopic Data
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Technique Platform/Reference

Available from Guidechem,
SpectraBase[3][7]

IH NMR

13C NMR Available from ChemicalBook, Guidechem][3][8]

Available from Guidechem, NIST WebBook,

IR Spectrosco
p py SpectraBase[3][9][10]

Mass Spectrometry Available from Guidechem][3]

| Raman Spectroscopy | Available from PubCheml[4] |

Safety and Handling

Proper handling of 3-(Benzylamino)propanenitrile is imperative due to its potential hazards.

Table 4: GHS Hazard Information

Hazard Class GHS Code(s) Description

Harmful if swallowed, in
Acute Toxicity H302, H312, H332 contact with skin, or if
inhaled.[2][4]

Skin Irritation H315 Causes skin irritation.[2][4]

Causes serious eye irritation.

Eye Irritation H319
[21[4]

| Respiratory Irritation | H335 | May cause respiratory irritation.[2][4] |

Personal Protective Equipment (PPE): When handling this compound, appropriate PPE,
including eye shields, face shields, gloves, and a suitable respirator (type ABEK (EN14387)
filter), should be used.[2]

Storage: Store in a dark, dry place in a sealed container at room temperature.[11] It is classified
under Storage Class 10 for combustible liquids.[2]
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In case of exposure:

Eyes: Rinse immediately with plenty of water for at least 15 minutes.[5]

Skin: Wash off immediately with soap and plenty of water.[5]

Inhalation: Move the victim to fresh air.[5]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth and have
them drink plenty of water.[5]

In all cases of exposure, seek medical attention if you feel unwell.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 3-
(Benzylamino)propanenitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032681#3-benzylamino-propanenitrile-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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